Cas no 942009-49-6 (N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 942009-49-6
• MF: C₂₀H₁₉N₃O₃S
• MW: 381.44816327095
• CID: 6001517
• PubChem ID: 16809579
• Update Time: 2025-05-20

N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• N-(4-acetylphenyl)-2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl]acetamide
• Acetamide, N-(4-acetylphenyl)-2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-
• F2331-0132
• AKOS024640104
• N-(4-acetylphenyl)-2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• N-(4-acetylphenyl)-2-{[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• 942009-49-6

• Inchi： 1S/C20H19N3O3S/c1-13(24)14-3-7-16(8-4-14)22-19(25)12-27-20-21-11-18(23-20)15-5-9-17(26-2)10-6-15/h3-11H,12H2,1-2H3,(H,21,23)(H,22,25)
• InChI Key： AOQXPKLWOBYJCY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1NC(C2=CC=C(OC)C=C2)=CN=1

Computed Properties

• Exact Mass: 381.11471265g/mol
• Monoisotopic Mass: 381.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 11.87±0.10(Predicted)

Additional information on N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

N-(4-Acetylphenyl)-2-{5-(4-Methoxyphenyl)-1H-Imidazol-2-ylsulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 942009-49-6, known as N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

N-(4-Acetylphenyl) is a key structural component of this molecule, contributing to its aromatic stability and potential pharmacokinetic properties. The presence of the acetyl group at the para position of the phenyl ring enhances the molecule's lipophilicity, which is crucial for its absorption and bioavailability. Additionally, the 4-methoxyphenyl group attached to the imidazole ring introduces electron-donating effects, further modulating the compound's electronic properties and reactivity.

The imidazole ring in this compound plays a pivotal role in its biological activity. Imidazoles are known for their ability to act as hydrogen bond donors and acceptors, which is essential for interactions with biological targets such as enzymes and receptors. Recent research has demonstrated that the imidazolium-based sulfanyl acetamide structure exhibits potent anti-inflammatory and antioxidant properties, making it a valuable candidate for drug development.

One of the most intriguing aspects of this compound is its sulfanyl group, which serves as a versatile functional moiety. The sulfur atom in this group can participate in various chemical reactions, including nucleophilic substitutions and redox processes. This makes the compound highly reactive under certain conditions, which is advantageous for both synthetic chemistry and pharmacological applications.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide with target proteins. These studies have revealed that the compound exhibits strong binding affinity towards certain enzymes, particularly those involved in inflammatory pathways. This suggests that it could be developed into a novel anti-inflammatory agent with improved efficacy compared to existing drugs.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the imidazole ring, followed by sulfuration and acetylation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing.

In terms of biological evaluation, N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has shown remarkable selectivity towards specific cellular targets. Preclinical studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key players in chronic inflammatory diseases like arthritis and cardiovascular disorders.

Moreover, this compound has exhibited significant antioxidant activity, which is attributed to its ability to scavenge free radicals and reduce oxidative stress. This dual anti-inflammatory and antioxidant profile makes it a promising candidate for treating conditions where oxidative stress plays a central role, such as neurodegenerative diseases and cancer.

Recent breakthroughs in medicinal chemistry have also explored the potential of this compound as a lead molecule for drug design. By modifying its structural components, researchers have generated analogs with enhanced bioactivity and reduced toxicity. These efforts highlight the versatility of N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide as a scaffold for developing new therapeutic agents.

In conclusion, N-(4-acetylphenyl)-2-{5-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 942009-49-6) represents a cutting-edge molecule with immense potential in the field of pharmacology. Its unique structure, combined with its diverse biological activities, positions it as a valuable asset for drug discovery and development.